Cas no 946241-75-4 (N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzenesulfonamide)

• Product Name: N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzenesulfonamide
• CAS No: 946241-75-4
• MF: C₂₁H₂₇N₃O₃S
• MW: 401.522383928299
• CID: 6201321
• PubChem ID: 16907706
• Update Time: 2025-05-30

N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzenesulfonamide
• N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]benzenesulfonamide
• F2352-0223
• AKOS024642689
• N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)benzenesulfonamide
• 946241-75-4
• N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-morpholin-4-ylethyl]benzenesulfonamide

• Inchi： 1S/C21H27N3O3S/c1-23-10-9-18-15-17(7-8-20(18)23)21(24-11-13-27-14-12-24)16-22-28(25,26)19-5-3-2-4-6-19/h2-8,15,21-22H,9-14,16H2,1H3
• InChI Key： NUFNKPGBVNJHRQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NCC(C1C=CC2=C(C=1)CCN2C)N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 401.17731291g/mol
• Monoisotopic Mass: 401.17731291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.3Ų

Additional information on N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzenesulfonamide

N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzenesulfonamide (CAS No. 946241-75-4)

The compound N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzenesulfonamide (CAS No. 946241-75-4) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a benzenesulfonamide group, a morpholine ring, and a dihydroindole moiety. The combination of these functional groups makes it a versatile molecule with unique chemical properties.

Recent studies have highlighted the importance of this compound in the field of drug discovery. The benzenesulfonamide group is known for its ability to act as a bioisostere of carboxylic acids, making it a valuable component in the design of small molecule inhibitors. The morpholine ring, on the other hand, contributes to the molecule's stability and enhances its bioavailability, which are critical factors in pharmaceutical development. The dihydroindole moiety further adds to the compound's complexity and potential for interaction with biological targets.

In terms of synthesis, this compound can be prepared through a multi-step process involving the coupling of the indole derivative with the morpholine-containing intermediate. The reaction conditions are optimized to ensure high yield and purity, which are essential for its application in research and development. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are employed to characterize the compound and confirm its structure.

The application of this compound extends beyond pharmaceuticals. It has shown promise in the field of materials science, where it can serve as a precursor for the synthesis of advanced materials with tailored properties. For instance, its ability to form stable complexes with metal ions makes it a candidate for use in catalysis and sensor technology.

Moreover, recent research has explored the use of this compound in biological assays to study its interaction with various enzymes and receptors. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications. For example, it has been shown to exhibit inhibitory activity against certain kinases, making it a potential lead compound for the development of anti-cancer agents.

In conclusion, N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-y)ethylbenzenesulfonamide (CAS No. 946241